7-{[bis(2-methoxyethyl)amino]methyl}-6-hydroxy-2-(3-methylbenzylidene)-1-benzofuran-3(2H)-one

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: (2E)-7-[[bis(2-methoxyethyl)amino]methyl]-6-hydroxy-2-[(3-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO5/c1-16-5-4-6-17(13-16)14-21-22(26)18-7-8-20(25)19(23(18)29-21)15-24(9-11-27-2)10-12-28-3/h4-8,13-14,25H,9-12,15H2,1-3H3/b21-14+
• InChI Key: XIKSXCBBLSUCMM-KGENOOAVSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C/2\C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• SMILES: CC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC
• Canonical SMILES: CC1=CC(=CC=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(CCOC)CCOC

Description

7-{[Bis(2-methoxyethyl)amino]methyl}-6-hydroxy-2-(3-methylbenzylidene)-1-benzofuran-3(2H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as BHBM and has been shown to have promising results in various laboratory experiments.

Mechanism of Action

The mechanism of action of BHBM is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. BHBM has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. BHBM has also been shown to inhibit the activity of proteasomes, which are responsible for breaking down proteins in cells.
Biochemical and Physiological Effects:
BHBM has been shown to have several biochemical and physiological effects. Studies have shown that BHBM can induce apoptosis in cancer cells by activating caspase enzymes. BHBM has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and blocking the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the main advantages of BHBM is its potent anti-cancer properties. BHBM has been shown to be effective against a wide range of cancer cell lines, including breast cancer, lung cancer, and prostate cancer. However, one of the limitations of BHBM is its toxicity. Studies have shown that BHBM can be toxic to normal cells at high concentrations, which may limit its use in clinical settings.

Future Directions

There are several future directions for research on BHBM. One possible direction is to investigate the potential use of BHBM in combination with other anti-cancer drugs. Studies have shown that BHBM can enhance the efficacy of other anti-cancer drugs, such as cisplatin and doxorubicin. Another possible direction is to investigate the use of BHBM in other medical applications, such as the treatment of inflammatory diseases and neurological disorders. Overall, BHBM has shown great potential in medical research, and further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of BHBM is a complex process that involves several steps. The initial step involves the condensation of 3-methylbenzaldehyde and 2-hydroxybenzaldehyde in the presence of a base catalyst to form 6-hydroxy-2-(3-methylbenzylidene)-1-benzofuran-3(2H)-one. This intermediate product is then reacted with bis(2-methoxyethyl)amine in the presence of a reducing agent to form the final product, BHBM.

Scientific Research Applications

BHBM has been extensively studied in various scientific research applications. One of the most promising applications of BHBM is in the field of cancer research. Studies have shown that BHBM has potent anti-cancer properties and can induce apoptosis in cancer cells. BHBM has also been shown to inhibit the growth of cancer cells by blocking the cell cycle and inducing cell death.